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Compound of Interest

Compound Name: Citalopram N-oxide

Cat. No.: B026223 Get Quote

CAS Number: 63284-72-0

This in-depth technical guide provides a comprehensive overview of Citalopram N-oxide, a

primary metabolite and impurity of the widely prescribed antidepressant, Citalopram. This

document is intended for researchers, scientists, and drug development professionals, offering

detailed information on its identification, synthesis, and characterization, including experimental

protocols and quantitative data analysis.

Core Identification and Properties
Citalopram N-oxide is formally known as 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-

dihydro-5-isobenzofurancarbonitrile N-oxide. It is recognized as a significant metabolite formed

in vivo through the oxidation of the tertiary amine in the parent citalopram molecule. It is also

considered a process-related impurity and a degradation product that can form under specific

stress conditions.

Table 1: Core Identification and Physicochemical Properties of Citalopram N-oxide
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Parameter Value Reference

CAS Number 63284-72-0 [1][2]

Molecular Formula C₂₀H₂₁FN₂O₂ [3]

Molecular Weight 340.39 g/mol [3]

IUPAC Name

1-[3-(dimethylamino)propyl]-1-

(4-fluorophenyl)-1,3-dihydro-5-

isobenzofurancarbonitrile N-

oxide

[4]

Synonyms

Citalopram Impurity 11,

Citalopram Related Compound

E, Escitalopram EP Impurity H

[4]

Appearance White to off-white solid [5]

Melting Point 91-93 °C

Solubility
Slightly soluble in DMSO and

Methanol

Metabolic Pathway and Formation
Citalopram is metabolized in the liver primarily by the cytochrome P450 enzyme system. The

formation of Citalopram N-oxide is specifically mediated by the CYP2D6 isoenzyme through

an N-oxidation reaction.[6] This metabolic conversion is a crucial aspect of the drug's

pharmacokinetic profile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-stability-indicating-assay-methods-siamsfor-citalopram-hbr-by-using-uvvisible-spectrophoto.pdf
https://tijer.org/tijer/papers/TIJER2402068.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12473979/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12473979/
https://www.researchgate.net/publication/227168877_Fate_of_citalopram_during_water_treatment_with_O3_ClO2_UV_and_Fenton_oxidation
https://www.researchgate.net/publication/227168877_Fate_of_citalopram_during_water_treatment_with_O3_ClO2_UV_and_Fenton_oxidation
https://www.scielo.br/j/jbchs/a/dV9Vw8PDX9vVZrKqJSSHbMg/?format=html&lang=en
https://www.benchchem.com/product/b026223?utm_src=pdf-body
https://www.researchgate.net/figure/Proposed-fragmentations-for-citalopram-at-the-MS2-stage_fig4_7143882
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway of Citalopram to Citalopram N-oxide

Citalopram

Citalopram N-oxide

N-oxidation

CYP2D6

Expected MS Fragmentation of Citalopram N-oxide

[Citalopram N-oxide + H]⁺
m/z 341.1

[Citalopram + H]⁺
m/z 325.1

- O (16 Da)
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Workflow for Citalopram N-oxide Identification

Sample Preparation

Analysis

Characterization

Drug Substance or Product

Forced Degradation (e.g., Oxidation)

HPLC-UV Analysis

Separation & Quantification

LC-MS/MS Analysis

Identification

Preparative HPLC Isolation

For Structural Elucidation

NMR Spectroscopy (¹H, ¹³C)

Structure Confirmation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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